(2E)-3-(dimethylamino)-1-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one

Specification

• Molecular Formula: C15H15FN2OS
• Molecular Weight: 290.4 g/mol
• IUPAC Name: (E)-3-(dimethylamino)-1-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one
• Standard InChI: InChI=1S/C15H15FN2OS/c1-10-14(13(19)8-9-18(2)3)20-15(17-10)11-4-6-12(16)7-5-11/h4-9H,1-3H3/b9-8+
• Standard InChI Key: REJOEJVYOJDSDD-CMDGGOBGSA-N
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C(=O)/C=C/N(C)C
• SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C(=O)C=CN(C)C
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)F)C(=O)C=CN(C)C

Introduction

(2E)-3-(dimethylamino)-1-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one is a complex organic compound belonging to the class of specialty materials. It is characterized by its unique molecular structure, which includes a thiazole ring, a fluorophenyl group, and a dimethylamino moiety. This compound is supplied by various chemical distributors, such as Parchem, and is used in diverse applications due to its specific chemical properties.

Applications and Uses

While specific applications of (2E)-3-(dimethylamino)-1-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one are not widely documented, compounds with similar structures are often used in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties. The presence of a fluorophenyl group and a thiazole ring suggests potential biological activity, which could be explored in drug discovery or as part of agrochemical formulations.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions to achieve the desired stereochemistry (2E configuration). The synthesis may involve the formation of the thiazole ring followed by the introduction of the fluorophenyl and methyl groups, and finally, the attachment of the propenone moiety with a dimethylamino group.

Safety and Handling

Handling (2E)-3-(dimethylamino)-1-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one requires caution due to its potential chemical reactivity and toxicity. It is classified as a specialty material, and users should consult the Safety Data Sheet (SDS) for detailed safety information.

Research Findings and Future Directions

Research on compounds with similar structures often focuses on their biological activity, such as antimicrobial or antifungal properties. Future studies could explore the potential applications of (2E)-3-(dimethylamino)-1-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]prop-2-en-1-one in these areas, as well as its use in materials science.